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Compound of Interest

Compound Name: 2,5-Bis(aminomethyl)furan

Cat. No.: B021128 Get Quote

An In-depth Technical Guide to 2,5-Bis(aminomethyl)furan

This technical guide provides comprehensive information on the chemical compound 2,5-
Bis(aminomethyl)furan, including its Chemical Abstracts Service (CAS) number, safety data,

physical and chemical properties, and detailed experimental protocols for its synthesis. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identification and Properties
2,5-Bis(aminomethyl)furan, also known as furan-2,5-diyldimethanamine, is a diamine

compound derived from biomass resources.[1] It is recognized as a valuable monomer for the

production of polymers such as polyamides and polyurethanes.[2][3]

Table 1: Physical and Chemical Properties of 2,5-Bis(aminomethyl)furan
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Property Value Source

CAS Number 2213-51-6 [4][5][6]

Molecular Formula C₆H₁₀N₂O [4][5]

Molecular Weight 126.16 g/mol [4][5][7]

Density 1.124 g/cm³ [4]

Boiling Point 76 °C at 0.5 Torr [4]

Flash Point 92.8 °C [4]

Physical Description Liquid [4]

Synonyms

Aminomethyl-5 furfurylamine-

2; C-(5-Aminomethyl-furan-2-

yl)-methylamine; furan-2,5-

diyldimethanamine

[4][8]

Safety and Hazard Information
2,5-Bis(aminomethyl)furan is classified as a hazardous substance. The primary hazards

associated with this chemical are its corrosive and irritant properties.[7]

Table 2: GHS Hazard Classification for 2,5-Bis(aminomethyl)furan
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Hazard Statement Code Description Classification

H302 Harmful if swallowed Acute toxicity, oral (Warning)

H314
Causes severe skin burns and

eye damage

Skin corrosion/irritation

(Danger)

H315 Causes skin irritation
Skin corrosion/irritation

(Warning)

H318 Causes serious eye damage
Serious eye damage/eye

irritation (Danger)

H335 May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Warning)

Source: PubChem[7]

2.1. Precautionary Measures and First Aid

Due to its hazardous nature, appropriate personal protective equipment, including chemical-

resistant gloves, safety goggles, and protective clothing, should be worn when handling 2,5-
Bis(aminomethyl)furan.[9] Work should be conducted in a well-ventilated area.[9]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and immediately call a POISON CENTER

or doctor/physician.

In case of skin contact: Remove/take off immediately all contaminated clothing. Rinse skin

with water/shower. Wash contaminated clothing before reuse.

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.

Immediately call a POISON CENTER or doctor/physician.

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.
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Role in Drug Development and Biological Activity
The furan nucleus is a five-membered aromatic heterocycle that is a core structural component

in many pharmacologically active compounds.[10] Furan derivatives exhibit a wide range of

biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer

properties. 2,5-Bis(aminomethyl)furan serves as a versatile building block in the synthesis of

new chemical entities.[11] Its two primary amine groups allow for the construction of various

nitrogen-containing compounds, which are crucial in the design of novel drugs.[12]

Experimental Protocols for Synthesis
Several methods have been developed for the synthesis of 2,5-Bis(aminomethyl)furan (BAF)

from biomass-derived platform chemicals like 5-(hydroxymethyl)furfural (HMF) and 2,5-

diformylfuran (DFF).

4.1. Protocol 1: Catalytic Amination of 5-(hydroxymethyl)furfural (HMF)

This protocol describes a one-pot, two-stage transformation of HMF into BAF using a

bifunctional CuNiAlOₓ catalyst.[13][14][15]

Methodology:

Catalyst Preparation: The Cu₄Ni₁Al₄Oₓ catalyst is prepared via a co-precipitation method.

Aqueous solutions of Cu(NO₃)₂·3H₂O, Ni(NO₃)₂·6H₂O, and Al(NO₃)₃·9H₂O are mixed. A

solution of Na₂CO₃ and NaOH is added dropwise with vigorous stirring to induce

precipitation. The resulting solid is aged, filtered, washed, dried, and finally calcined.

Reaction - Stage 1 (Reductive Amination of Aldehyde):

The Cu₄Ni₁Al₄Oₓ catalyst, HMF, and solvent (e.g., 1,4-dioxane) are loaded into a

stainless-steel autoclave.

The autoclave is purged with N₂ and then pressurized with NH₃.

The mixture is heated and stirred at a specific temperature (e.g., 120 °C) for a set

duration.

Reaction - Stage 2 (Amination of Hydroxyl Group):
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The autoclave is cooled, and the pressure is released.

The reaction mixture is then heated to a higher temperature (e.g., 210 °C) under H₂

pressure.

After cooling, the catalyst is removed by filtration, and the product (BAF) is isolated and

purified. An 85.9% yield of BAF has been reported using this method.[15]

5-(hydroxymethyl)furfural (HMF)

5-(Aminomethyl)furfuryl alcohol

Stage 1:
Reductive Amination

2,5-Bis(aminomethyl)furan (BAF)

Stage 2:
Amination

Cu₄Ni₁Al₄Oₓ Catalyst
NH₃, 120°C

Cu₄Ni₁Al₄Oₓ Catalyst
H₂, 210°C

Click to download full resolution via product page

Caption: Synthesis of BAF from HMF.

4.2. Protocol 2: Reductive Amination of 2,5-Diformylfuran (DFF)

This method involves the direct reductive amination of DFF with ammonia over a Nickel-Raney

catalyst.[3]
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Methodology:

Catalyst Treatment (Optional): The commercial Nickel-Raney catalyst can be treated with an

acid (e.g., acetic acid) to potentially improve activity.

Reaction:

DFF, the Nickel-Raney catalyst, and a solvent mixture (e.g., THF-water) are placed in a

high-pressure reactor.[3]

Aqueous ammonia is added to the reactor.

The reactor is sealed, purged with H₂, and then pressurized with H₂ (e.g., 10-15 bar).[3]

The reaction is carried out at an elevated temperature (e.g., 120 °C) with stirring for a

specified time.[3]

After the reaction, the mixture is cooled, and the catalyst is filtered off.

The product is recovered from the filtrate. A BAF yield of 42.6% has been achieved with an

acid-treated catalyst.[3]
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2,5-Diformylfuran (DFF)

Polyimine Intermediate

Ammonia Condensation

2,5-Bis(aminomethyl)furan (BAF)

Hydrogenation

Nickel-Raney Catalyst
NH₃, H₂, THF-Water

120°C, 10-15 bar
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Caption: Synthesis of BAF from DFF.

4.3. Protocol 3: Dehydration-Hydrogenation of 2,5-Diformylfuran Dioxime

This two-step process achieves a high yield of BAF from DFF via a dioxime intermediate.[2][16]

Methodology:

Oximation of DFF:

2,5-Diformylfuran (DFF) is reacted with hydroxylamine hydrochloride (NH₂OH·HCl) in a

suitable solvent like ethanol.

The reaction is typically carried out at a moderate temperature (e.g., 50 °C) to form 2,5-

diformylfuran dioxime.[3]
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The dioxime intermediate is isolated from the reaction mixture.

Dehydration-Hydrogenation of Dioxime:

The isolated 2,5-diformylfuran dioxime is subjected to catalytic hydrogenation.

A heterogeneous catalyst such as Rh/HZSM-5 or Raney Ni is used.[2]

The reaction is performed in a solvent like THF under H₂ pressure (e.g., 50 bar) and at a

specific temperature (e.g., 50 °C).[3]

This step involves the dehydration of the dioxime to a dicyanofuran intermediate, which is

then hydrogenated to yield BAF.[2]

This pathway has been reported to produce BAF in yields as high as 94.1%.[2][16]
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Caption: Synthesis of BAF from DFF Dioxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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